Cas no 1558167-05-7 (5-fluoro-1,2-dihydrospiroindole-3,3'-pyrrolidine-2-one)

• Product Name: 5-fluoro-1,2-dihydrospiroindole-3,3'-pyrrolidine-2-one
• CAS No: 1558167-05-7
• MF: C₁₁H₁₁FN₂O
• MW: 206.216245889664
• MDL: MFCD28606380
• CID: 4823305
• PubChem ID: 83820003
• Update Time: 2025-10-21

5-fluoro-1,2-dihydrospiroindole-3,3'-pyrrolidine-2-one Chemical and Physical Properties

Names and Identifiers

• 5-Fluorospiro[indoline-3,3'-pyrrolidin]-2-one
• 5-fluoro-1,2-dihydrospiroindole-3,3'-pyrrolidine-2-one

• MDL： MFCD28606380
• Inchi： 1S/C11H11FN2O/c12-7-1-2-9-8(5-7)11(10(15)14-9)3-4-13-6-11/h1-2,5,13H,3-4,6H2,(H,14,15)
• InChI Key： REOJXDBSACKTOM-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C1(C(N2)=O)CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 296
• XLogP3: 0.4
• Topological Polar Surface Area: 41.1

Additional information on 5-fluoro-1,2-dihydrospiroindole-3,3'-pyrrolidine-2-one

Introduction to 5-Fluoro-1,2-Dihydrospiroindole-3,3'-Pyrrolidine-2-One (CAS No. 1558167-05-7)

5-Fluoro-1,2-dihydrospiroindole-3,3'-pyrrolidine-2-one (CAS No. 1558167-05-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spiroindoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 5-fluoro-1,2-dihydrospiroindole-3,3'-pyrrolidine-2-one make it a promising candidate for the development of new drugs targeting various diseases.

The chemical structure of 5-fluoro-1,2-dihydrospiroindole-3,3'-pyrrolidine-2-one is characterized by a spiro linkage between an indole and a pyrrolidine ring, with a fluorine atom substituting at the 5-position of the indole ring. This fluorine substitution is particularly noteworthy as it can significantly influence the compound's pharmacological properties, such as its lipophilicity, metabolic stability, and binding affinity to specific receptors.

Recent studies have highlighted the potential of 5-fluoro-1,2-dihydrospiroindole-3,3'-pyrrolidine-2-one in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 5-fluoro-1,2-dihydrospiroindole-3,3'-pyrrolidine-2-one can effectively inhibit the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease.

In addition to its neuroprotective properties, 5-fluoro-1,2-dihydrospiroindole-3,3'-pyrrolidine-2-one has also shown promise in cancer research. Preclinical studies have indicated that this compound possesses potent antiproliferative activity against various cancer cell lines. Specifically, it has been found to induce apoptosis and cell cycle arrest in human breast cancer cells by targeting specific signaling pathways such as PI3K/Akt and MAPK/ERK. These findings suggest that 5-fluoro-1,2-dihydrospiroindole-3,3'-pyrrolidine-2-one could be a valuable lead compound for the development of novel anticancer agents.

The pharmacokinetic profile of 5-fluoro-1,2-dihydrospiroindole-3,3'-pyrrolidine-2-one has also been extensively studied. Research indicates that this compound exhibits favorable oral bioavailability and good metabolic stability. These properties are crucial for ensuring that the drug can be effectively delivered to its target site and maintain therapeutic concentrations over an extended period. Furthermore, preclinical toxicology studies have shown that 5-fluoro-1,2-dihydrospiroindole-3,3'-pyrrolidine-2-one has a favorable safety profile with no significant adverse effects observed at therapeutic doses.

In conclusion, 5-fluoro-1,2-dihydrospiroindole-3,3'-pyrrolidine-2-one (CAS No. 1558167-05-7) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in the fields of neurodegenerative diseases and cancer therapy. Ongoing research continues to explore its mechanisms of action and optimize its efficacy and safety for clinical applications.